Cas no 1806267-72-0 (Methyl 6-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 6-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806267-72-0
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4814871
• Update Time: 2025-06-12

Methyl 6-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H9ClF3NO4/c1-18-8(17)3-6-9(19-10(12,13)14)7(16)2-5(4-11)15-6/h2H,3-4H2,1H3,(H,15,16)
• InChI Key： OXHPUOXEQNBQGA-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=C(CC(=O)OC)N1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 456
• XLogP3: 1.7
• Topological Polar Surface Area: 64.599

Additional information on Methyl 6-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate

Methyl 6-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806267-72-0): A Comprehensive Overview

Methyl 6-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1806267-72-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chloromethyl group, a hydroxy group, and a trifluoromethoxy group, contribute to its distinctive chemical properties and biological interactions.

The synthesis and characterization of this compound have been the subject of extensive research due to its potential role in drug development. The chloromethyl moiety, in particular, is known for its reactivity and ability to participate in various chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the hydroxy and trifluoromethoxy groups introduce polar and electron-withdrawing effects, respectively, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have shown that compounds with similar structural motifs exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the trifluoromethoxy group is particularly noteworthy, as fluorinated compounds are often associated with enhanced bioavailability and metabolic stability. This feature has made such molecules attractive candidates for further development into novel therapeutic agents.

The chemical properties of Methyl 6-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate make it a versatile building block for medicinal chemists. Its reactivity allows for further functionalization, enabling the creation of libraries of derivatives with tailored biological profiles. Researchers have employed various synthetic strategies to modify this core structure, aiming to optimize its pharmacokinetic and pharmacodynamic properties. For instance, the introduction of additional substituents can enhance binding affinity to specific enzymes or receptors while minimizing off-target effects.

The compound's potential applications extend beyond traditional drug development. It has been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals, where its unique structural features contribute to improved performance characteristics. The ability to fine-tune its properties through structural modifications makes it a valuable asset in industrial chemistry as well.

The latest research in this field highlights several promising developments. For example, studies have demonstrated the efficacy of derivatives of Methyl 6-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate in inhibiting certain kinases associated with cancer progression. The combination of its structural features with advanced computational modeling techniques has allowed researchers to predict new analogs with enhanced activity profiles. These findings underscore the importance of continued investigation into this class of compounds.

In addition to its therapeutic potential, Methyl 6-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate has been studied for its role in chemical biology research. Its interaction with various biological targets has provided insights into fundamental cellular processes and disease mechanisms. This information is crucial for developing new diagnostic tools and understanding the mode of action of existing drugs.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline these processes, making it more feasible for large-scale production. Techniques such as flow chemistry and catalytic transformations have been particularly useful in improving efficiency and reducing environmental impact.

The safety profile of Methyl 6-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate is another critical aspect that has been thoroughly evaluated through preclinical studies. These investigations have focused on assessing its toxicity, mutagenicity, and other safety-related parameters. The results have been instrumental in determining appropriate handling procedures and dosing regimens for future clinical trials.

The future prospects for Methyl 6-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate are bright, with ongoing research aimed at uncovering new applications and refining existing ones. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to the development of novel therapeutics that address unmet medical needs.